4-bromo-2,3-dihydro-1H-indene-1-carbonitrile
Overview
Description
“4-bromo-2,3-dihydro-1H-indene-1-carbonitrile” is a chemical compound with the molecular formula C10H8BrN . It is used as a reagent in the preparation of certain compounds .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of (S)-1-amino-2,3-dihydro-1H-indene-4-carbonitrile, an important intermediate for the synthesis of ozanimod, has been described . The synthesis involves using 4-cyano-1-indanone and α-methylbenzylamine derivatives as starting materials . Another method involves the Friedel-Crafts acylation of 4-bromotoluene with succinic anhydride followed by reduction and cyclization.Molecular Structure Analysis
The molecular structure of “4-bromo-2,3-dihydro-1H-indene-1-carbonitrile” can be represented by the InChI code:1S/C10H8BrN/c11-9-6-2-4-7-3-1-5-8(7)9/h2,4,6H,1,3,5H2.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2,3-dihydro-1H-indene-1-carbonitrile involves the conversion of a starting material to an intermediate, which is then further reacted to form the final product.", "Starting Materials": [ "2-bromo-1-phenylethene", "sodium cyanide", "sodium ethoxide", "acetic acid", "sulfuric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: 2-bromo-1-phenylethene is reacted with sodium cyanide in the presence of sulfuric acid to form 2-bromo-1-phenylacetonitrile.", "Step 2: 2-bromo-1-phenylacetonitrile is then reacted with sodium ethoxide in ethanol to form 4-bromo-2-phenylbut-3-enenitrile.", "Step 3: 4-bromo-2-phenylbut-3-enenitrile is reacted with acetic acid in the presence of sodium hydroxide to form 4-bromo-2,3-dihydro-1H-indene-1-carbonitrile." ] } | |
CAS RN |
1033811-54-9 |
Product Name |
4-bromo-2,3-dihydro-1H-indene-1-carbonitrile |
Molecular Formula |
C10H8BrN |
Molecular Weight |
222.1 |
Purity |
95 |
Origin of Product |
United States |
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